Cas no 62608-80-4 (Benzene, 1-(methoxymethyl)-2,3,4,5-tetramethyl-)

• Product Name: Benzene, 1-(methoxymethyl)-2,3,4,5-tetramethyl-
• CAS No: 62608-80-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 438273
• PubChem ID: 23269475
• Update Time: 2025-04-19

Benzene, 1-(methoxymethyl)-2,3,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methoxymethyl)-2,3,4,5-tetramethyl-
• 1-(methoxymethyl)-2,3,4,5-tetramethylbenzene
• DTXSID30632035
• 62608-80-4

• Inchi： 1S/C12H18O/c1-8-6-12(7-13-5)11(4)10(3)9(8)2/h6H,7H2,1-5H3
• InChI Key： LHOSAKIUCBHVHV-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23